N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-[(3-methylpiperidin-1-yl)sulfonyl]benzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-(3-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C26H25N3O3S2/c1-18-5-4-16-29(17-18)34(31,32)22-14-10-19(11-15-22)25(30)27-21-12-8-20(9-13-21)26-28-23-6-2-3-7-24(23)33-26/h2-3,6-15,18H,4-5,16-17H2,1H3,(H,27,30)
• InChI Key: UQBWCFRBVNULKT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C26H25N3O3S2
• Molecular Weight: 491.6 g/mol

Description

Benzothiazole (BT) is a privileged bicyclic heterocyclic moiety present in a wide variety of synthetic and natural products. BT derivatives are associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, anti-inflammatory activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc.

Molecular Structure Analysis

The structures of synthesized benzothiazole derivatives were corroborated on the basis of FTIR, 1 H-NMR, 13 C-NMR and HRMS spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined using techniques like FTIR, 1 H-NMR, 13 C-NMR and HRMS.

Scientific Research Applications

Antibacterial Agents

. . .

Antifungal Activity

. This makes them potential candidates for the development of new antifungal drugs.

Antiprotozoal Activity

. This suggests potential applications in the treatment of diseases caused by protozoan parasites.

Anticancer Agents

. This suggests that the compound could be explored further for potential applications in cancer therapy.

Anticonvulsant Agents

. This suggests potential applications in the treatment of conditions like epilepsy.

Antihypertensive Agents

. This suggests potential applications in the treatment of high blood pressure.

Antidiabetic Agents

. This suggests potential applications in the treatment of diabetes.

Anti-inflammatory Agents

. This suggests potential applications in the treatment of inflammatory conditions.

Mechanism of Action

Mode of Action

It is known that benzothiazole derivatives, a key structural component of this compound, have been associated with diverse biological activities such as antimicrobial, anticancer, and anti-inflammatory effects . The specific interactions between Oprea1_608719 and its targets, and the resulting changes, are areas of ongoing research.

Biochemical Pathways

Benzothiazole derivatives have been shown to interact with various biochemical pathways, but the downstream effects of these interactions are highly dependent on the specific structure of the derivative and the biological context .

Pharmacokinetics

It has been suggested that benzothiazole derivatives generally exhibit favorable pharmacokinetic profiles

Result of Action

As a benzothiazole derivative, it may exhibit a range of biological activities, but the specific effects of this compound require further investigation .

Future Directions

Benzothiazole derivatives have shown promising results in various fields of medicinal chemistry. Future research could focus on exploring their potential in other therapeutic areas and improving their pharmacokinetic profiles.